![molecular formula C10H4F6N2O B1469943 3,7-Bis(trifluoromethyl)-1,2-dihydroquinoxalin-2-one CAS No. 231607-77-5](/img/structure/B1469943.png)
3,7-Bis(trifluoromethyl)-1,2-dihydroquinoxalin-2-one
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Overview
Description
3,7-Bis(trifluoromethyl)-1,2-dihydroquinoxalin-2-one, also known as BTFIQ, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. BTFIQ is a heterocyclic compound that contains a quinoxaline ring, which makes it an important building block for the synthesis of various organic compounds.
Mechanism of Action
The mechanism of action of 3,7-Bis(trifluoromethyl)-1,2-dihydroquinoxalin-2-one is not fully understood. However, it is believed that this compound acts as an electron acceptor in organic semiconductors, which allows for efficient charge transport. This property makes it an important component in the development of high-performance electronic devices.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, studies have shown that this compound is non-toxic and does not have any significant adverse effects on living organisms. This makes it a suitable compound for use in lab experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3,7-Bis(trifluoromethyl)-1,2-dihydroquinoxalin-2-one in lab experiments is its high yield and cost-effectiveness. Additionally, this compound is a stable compound that can be easily synthesized and stored. However, one of the limitations of using this compound is its limited solubility in certain solvents, which can affect its application in some experiments.
Future Directions
There are numerous future directions for the research and development of 3,7-Bis(trifluoromethyl)-1,2-dihydroquinoxalin-2-one. One potential direction is the synthesis of new organic semiconductors using this compound as a building block. Additionally, the use of this compound in the development of new electronic devices such as sensors and actuators is an area of interest. Further studies on the biochemical and physiological effects of this compound are also needed to fully understand its potential applications.
Scientific Research Applications
3,7-Bis(trifluoromethyl)-1,2-dihydroquinoxalin-2-one has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of organic electronics. This compound is used as a building block for the synthesis of organic semiconductors, which have high electron mobility and stability. These properties make them suitable for use in electronic devices such as transistors and solar cells.
properties
IUPAC Name |
3,7-bis(trifluoromethyl)-4aH-quinoxalin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H4F6N2O/c11-9(12,13)4-1-2-5-6(3-4)18-8(19)7(17-5)10(14,15)16/h1-3,5H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHKRAIBDKUGVGI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=NC(=O)C(=NC21)C(F)(F)F)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H4F6N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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